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Compound Identification and Basic Properties

2,5-Dimethyloctane is a branched-chain saturated hydrocarbon (alkane) that can be relevant in various

chemical and industrial research contexts.

Table 1: Basic Identifiers and Physical Properties of 2,5-Dimethyloctane

Property Value Source / Notes

CAS Number 15869-89-3 [1]

Molecular Formula C10H22 [2] [1]

Molar Mass 142.28 - 142.29 g/mol [2] [1]

Normal Boiling Point 158 °C (431.15 K) at 760 mmHg [1]

Density 0.732 g/cm³ [1]

Flash Point 80.3 °C [1]
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Thermodynamic Data Availability

The National Institute of Standards and Technology (NIST) Web Thermo Tables (WTT) provides a critically

evaluated dataset for 2,5-dimethyloctane. This is a key resource for researchers as it contains

recommended values derived from experimental data and sophisticated models. The available

thermodynamic properties relevant to vaporization enthalpy are summarized below [2].

Table 2: Available Thermodynamic Property Data from NIST

Property
Category

Specific Properties Available Data Range / Notes

Phase
Boundary

Boiling temperature vs. Pressure, Phase
boundary pressure vs. Temperature

Temperature range: 190 K to 600.4 K;
Includes 3 experimental data points.

Enthalpy Enthalpy of vaporization (Liquid to Gas) Temperature range: 255 K to 600.4 K.

Enthalpy of formation (Gas and Liquid) Fundamental data for calculating energy

changes.

Other
Properties

Density, Heat capacity, Entropy, Viscosity,

Thermal conductivity

Various temperature and pressure

ranges.

Protocols for Determining Enthalpy of Vaporization

The enthalpy of vaporization (ΔHvap) can be determined through direct experimental measurement or

predicted using established computational correlations.

Direct Calculation from Fundamental Data

For a direct calculation, the enthalpy of vaporization is defined as the difference in enthalpy between the

vapor and liquid states at the same temperature and pressure [3] [4].

Protocol 1: Direct Calculation via NIST Data
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Principle: The enthalpy of vaporization is calculated using the formula: ΔHvap = Hvapor - Hliquid,

where H is the specific or molar enthalpy.
Data Source: Access the NIST Web Thermo Tables (WTT) for 2,5-dimethyloctane [2].

Procedure:
Query the database for the property "Enthalpy (Liquid in equilibrium with Gas)" at your desired

temperature.
Simultaneously, query for "Enthalpy (Ideal Gas)" at the same temperature.

The difference between these two values yields the enthalpy of vaporization.
Advantage: This method leverages critically evaluated and reliable data, providing a highly accurate

value without the need for laboratory experimentation.

Prediction via Empirical Correlations

When experimental data is unavailable, empirical correlations based on easily accessible properties (like

normal boiling point and critical constants) can be used. A 2019 study published in the PMC database

developed a highly reliable correlation for this purpose [5].

Protocol 2: Prediction using the Gharagheizi et al. Model

This model requires the normal boiling point (Tb), critical temperature (Tc), and critical pressure (Pc).

Principle: The model uses the following equation: ΔHvap, b = RTb(A + BTbr + CTbr² + DTbr³) Where:

ΔHvap, b is the enthalpy of vaporization at the normal boiling point (kJ/mol).

R is the universal gas constant (8.3145 J·mol⁻¹·K⁻¹).
Tbr is the reduced boiling point (Tb/Tc).

A, B, C, D are constants that are themselves functions of the critical pressure (Pc in bar).

Coefficients:

A = 0.01290
B = 0.00086 - 0.00206Pc + 0.01150 ln(Pc)

C = -0.01983 + 0.00632Pc - 0.04279 ln(Pc)

D = 0.02086 - 0.00459Pc + 0.03544 ln(Pc)

Procedure:
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Obtain the required properties for 2,5-dimethyloctane (Tb, Tc, Pc). If not available in [2] or [1],

they may need to be estimated using group contribution methods.
Calculate Tbr = Tb / Tc.

Calculate the coefficients B, C, and D using the equations above.

Substitute all values into the main equation to compute ΔHvap, b.

Reliability: This model was validated against 452 pure substances and was found to be more accurate

than several other well-known correlations in the literature [5].

Experimental Workflow and Data Logic

For a researcher embarking on an experimental determination of the enthalpy of vaporization, the following

workflow outlines the key decision points and processes. The DOT script below visually represents this

pathway.
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Experimental Workflow for ΔHvap Measurement
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Diagram 1: Experimental Workflow for ΔHvap Measurement. This flowchart outlines the decision-

making process for obtaining the enthalpy of vaporization, starting with a literature review and proceeding

through data retrieval, predictive modeling, or experimental pathways.

Conclusion

Researchers have multiple validated pathways for determining the enthalpy of vaporization for 2,5-

dimethyloctane. The most efficient approach is to utilize the critically evaluated data directly from the

NIST Web Thermo Tables, which is the recommended primary resource. For situations where such high-

quality data is not available for a compound of interest, the empirical correlation by Gharagheizi et al.

provides a reliable and accurate predictive method, leveraging commonly known thermodynamic properties.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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